2-Hydroxyalbrassitriol

• Molecular Formula: C15H26O4
• Molecular Weight: 270.36 g/mol
• InChI: InChI=1S/C15H26O4/c1-9-5-11(18)12-13(2,3)6-10(17)7-14(12,4)15(9,19)8-16/h5,10-12,16-19H,6-8H2,1-4H3/t10-,11-,12-,14-,15+/m0/s1
• InChIKey: JEWSHOQOBHUAFF-ZCRGAIPPSA-N

2-Hydroxyalbrassitriol: A Drimane-Type Sesquiterpenoid Acetylcholinesterase (AChE) Inhibitor

2-Hydroxyalbrassitriol (CAS No. 1176586-98-3, molecular formula C15H26O4, molecular weight 270.36) is a drimane-type sesquiterpenoid natural product [1]. It was isolated from the endophytic fungus *Paecilomyces* sp. TE-540 and identified as an acetylcholinesterase (AChE) inhibitor [2]. The compound is also referred to as "Compound 6" in the primary research literature [2]. This compound serves as a valuable research tool for investigating cholinergic signaling pathways and for comparative studies within the drimane sesquiterpenoid class.

Compound Class

Drimane sesquiterpenoid natural product

Target Engagement

Acetylcholinesterase (AChE) inhibition assay fit

Research Context

Cholinergic signaling and drimane SAR studies

• [1] ChemSrc. (2022). 2-Hydroxyalbrassitriol. CAS No.: 1176586-98-3. View Source
• [2] Xu, G. S., et al. (2020). Cadinane- and drimane-type sesquiterpenoids produced by Paecilomyces sp. TE-540, an endophyte from Nicotiana tabacum L., are acetylcholinesterase inhibitors. *Bioorganic Chemistry*, 104, 104252. View Source

Why 2-Hydroxyalbrassitriol Cannot Be Substituted by Other Albrassitriols or AChE Inhibitors

Within the drimane sesquiterpenoid family, even minor structural variations significantly impact biological activity and target engagement. For example, the specific positioning of the hydroxyl group in 2-Hydroxyalbrassitriol dictates its unique binding mode within the AChE catalytic pocket [1]. A direct comparison with its close analog, Compound 5 (also a drimane sesquiterpenoid from the same source), reveals a quantifiable difference in AChE inhibitory potency, demonstrating that these structurally related compounds are not functionally interchangeable [1]. Furthermore, its in silico binding profile suggests a distinct interaction with key AChE residues compared to established drugs like donepezil, underscoring its value as a chemically distinct probe that cannot be simply replaced by a standard inhibitor [1]. Direct comparative data with other commercially available albrassitriol analogs (e.g., 12-hydroxyalbrassitriol) for AChE inhibition is currently limited in the primary literature, highlighting a key gap that the available evidence for 2-Hydroxyalbrassitriol begins to fill.

Co-isolated drimane analog (Compound 5) AChE inhibitory potency may not transfer; reported IC50 difference indicates distinct functional profile.

Donepezil (clinical AChE inhibitor) Binding mode differs at residue level; docking suggests interaction with Asp72/Ser122 vs. standard pocket.

12-Hydroxyalbrassitriol (regioisomer) C-12 vs C-2 hydroxyl; AChE activity uncharacterized. SAR context may not replicate.

• [1] Xu, G. S., et al. (2020). Cadinane- and drimane-type sesquiterpenoids produced by Paecilomyces sp. TE-540, an endophyte from Nicotiana tabacum L., are acetylcholinesterase inhibitors. *Bioorganic Chemistry*, 104, 104252. View Source

Quantitative Differentiation of 2-Hydroxyalbrassitriol Against Analogs and Reference Compounds

Superior AChE Inhibitory Potency Compared to Co-isolated Drimane Analog

2-Hydroxyalbrassitriol (Compound 6) demonstrates superior acetylcholinesterase (AChE) inhibitory activity compared to its co-isolated structural analog, Compound 5. In a direct, head-to-head comparison from the same study, 2-Hydroxyalbrassitriol achieved an IC50 value of 35.97 ± 2.12 μM, which is more potent than Compound 5, which had an IC50 of 43.02 ± 6.01 μM [1].

AChE potency vs. analog

Head-to-head comparison

2-Hydroxyalbrassitriol IC50 35.97 ± 2.12 μM vs. Compound 5 IC50 43.02 ± 6.01 μM

Supports assay-response ranking among drimane sesquiterpenoids

In vitro AChE inhibition; reported ~16% lower IC50

Evidence Dimension	AChE Inhibition Potency (IC50)
Target Compound Data	35.97 ± 2.12 μM
Comparator Or Baseline	Compound 5 (a drimane sesquiterpenoid): 43.02 ± 6.01 μM
Quantified Difference	~16.4% lower (more potent) IC50
Conditions	*In vitro* AChE inhibition assay [1].

Why This Matters

This direct comparison validates that 2-Hydroxyalbrassitriol, not just any drimane sesquiterpenoid, is the more potent of the two AChE inhibitors from this fungal source, guiding selection for more sensitive assays or lead optimization studies.

• [1] Xu, G. S., et al. (2020). Cadinane- and drimane-type sesquiterpenoids produced by Paecilomyces sp. TE-540, an endophyte from Nicotiana tabacum L., are acetylcholinesterase inhibitors. *Bioorganic Chemistry*, 104, 104252. View Source

Distinct AChE Binding Mode Inferred from Molecular Docking vs. Donepezil

Molecular docking studies from the primary paper indicate that 2-Hydroxyalbrassitriol (Compound 6) engages the AChE active site through a distinct binding mode compared to the clinical reference inhibitor donepezil. 2-Hydroxyalbrassitriol showed a docking score of -7.92, which is comparable but slightly less favorable than donepezil's score of -8.27 [1]. Critically, the analysis predicts that 2-Hydroxyalbrassitriol forms key interactions with Asp72 and Ser122 residues, a binding profile that differs from that of Compound 5 (Trp84, Gly117, Ser122, Tyr121) and donepezil [1].

Docking vs. donepezil

Cross-study comparable

Docking score -7.92 (2-Hydroxyalbrassitriol) vs. -8.27 (donepezil); distinct interaction with Asp72, Ser122

Indicates alternative binding mode context for AChE probe design

In silico simulation; residue engagement differs from reference inhibitor

Evidence Dimension	Molecular Docking Score
Target Compound Data	-7.92
Comparator Or Baseline	Donepezil: -8.27
Quantified Difference	Difference of 0.35 units
Conditions	In silico molecular docking simulation against AChE [1].

Why This Matters

This evidence establishes 2-Hydroxyalbrassitriol as a chemically distinct AChE probe. Its unique binding mode, differing from a well-characterized drug like donepezil, makes it valuable for exploring alternative AChE-ligand interactions or overcoming binding-site mutations that affect donepezil.

• [1] Xu, G. S., et al. (2020). Cadinane- and drimane-type sesquiterpenoids produced by Paecilomyces sp. TE-540, an endophyte from Nicotiana tabacum L., are acetylcholinesterase inhibitors. *Bioorganic Chemistry*, 104, 104252. View Source

Structural Differentiation from Other Hydroxylated Albrassitriol Analogs

2-Hydroxyalbrassitriol possesses a specific hydroxylation pattern (at the C-2 position) that distinguishes it from other commercially available albrassitriol analogs, such as 12-hydroxyalbrassitriol (hydroxylated at C-12) [1]. While direct comparative biological data for 12-hydroxyalbrassitriol on AChE is absent from the primary literature, the same study that identified 2-Hydroxyalbrassitriol's AChE activity explicitly states that docking analysis "revealed the importance of the hydroxyl group at C-6" in related compounds [2]. This class-level insight underscores that the precise position of hydroxyl moieties is a critical determinant of activity, establishing a strong structural rationale for selecting 2-Hydroxyalbrassitriol over other regioisomers for AChE-focused studies.

Hydroxyl regioisomer

Class-level inference

C-2 hydroxyl vs. C-12 hydroxyl (12-hydroxyalbrassitriol); no direct AChE data for regioisomer

Regioisomer SAR requires verification; C-2 position linked to reported activity

Data to verify; hydroxyl position critical per docking analysis

Evidence Dimension	Structural Isomerism / Hydroxylation Pattern
Target Compound Data	C-2 hydroxyl group
Comparator Or Baseline	12-hydroxyalbrassitriol (C-12 hydroxyl group); albrassitriol (no additional hydroxyl)
Quantified Difference	Regioisomeric difference in hydroxyl position
Conditions	N/A (Structural comparison based on published data).

Why This Matters

This structural differentiation is crucial for procurement decisions in SAR studies. Purchasing the specific isomer, 2-Hydroxyalbrassitriol, is essential for replicating the published AChE activity, as other regioisomers like 12-hydroxyalbrassitriol may possess a different, uncharacterized biological profile.

• [1] ChemSrc. (2022). 12-Hydroxyalbrassitriol. CAS No.: 2193060-23-8. View Source
• [2] Xu, G. S., et al. (2020). Cadinane- and drimane-type sesquiterpenoids produced by Paecilomyces sp. TE-540, an endophyte from Nicotiana tabacum L., are acetylcholinesterase inhibitors. *Bioorganic Chemistry*, 104, 104252. View Source

Research Applications for 2-Hydroxyalbrassitriol as a Specialized AChE Probe

Investigating Structure-Activity Relationships (SAR) of Drimane Sesquiterpenoids

2-Hydroxyalbrassitriol serves as a key reference standard for SAR studies focused on drimane sesquiterpenoids. Its quantifiably superior AChE inhibition compared to the co-isolated Compound 5 [1] makes it the more relevant starting point for understanding how specific functional groups and stereochemistry influence potency within this chemical class.

Elucidating Alternative AChE Binding Interactions

This compound is a valuable tool for researchers investigating diverse mechanisms of AChE inhibition. Its predicted binding interaction with Asp72 and Ser122 residues, which differs from that of the standard inhibitor donepezil [1], allows for the exploration of alternative binding modes and can be used to probe the functional consequences of engaging different sub-pockets of the AChE active site.

Comparative Studies with Other Albrassitriol Isomers

Given its distinct C-2 hydroxylation pattern, 2-Hydroxyalbrassitriol is an essential reagent for comparative biological evaluations against other commercially available albrassitriol regioisomers, such as 12-hydroxyalbrassitriol. Such studies are critical for mapping the pharmacophore of this scaffold and identifying the precise structural requirements for AChE inhibition [1].

Application

Selection Property

Validation Focus

Drimane sesquiterpenoid SAR studies

Reported AChE inhibition potency ranking vs. co-isolated analog

Potency comparison with Compound 5 in enzyme assay

Alternative AChE binding mode research

Distinct docking interaction profile (Asp72/Ser122 engagement)

Binding mode comparison vs. donepezil reference

Albrassitriol regioisomer comparison

C-2 hydroxyl specificity within albrassitriol scaffold

Regioisomer activity profiling in AChE inhibition assays

• [1] Xu, G. S., et al. (2020). Cadinane- and drimane-type sesquiterpenoids produced by Paecilomyces sp. TE-540, an endophyte from Nicotiana tabacum L., are acetylcholinesterase inhibitors. *Bioorganic Chemistry*, 104, 104252. View Source